Cas no 654647-96-8 (Benzamide, 3-[(3R,4R)-3,4-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-)

• Product Name: Benzamide, 3-[(3R,4R)-3,4-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-
• CAS No: 654647-96-8
• MF: C₂₂H₂₈N₂O
• MW: 336.470525741577
• CID: 398985
• PubChem ID: 10449693
• Update Time: 2025-04-19

Benzamide, 3-[(3R,4R)-3,4-dimethyl-1-(2-phenylethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[(3R,4R)-3,4-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-
• 3-[(3R,4R)-3,4-dimethyl-1-(2-phenylethyl)piperidin-4-yl]benzamide
• 3-((3R,4R)-3,4-Dimethyl-1-phenethyl-piperidin-4-yl)-benzamide
• BDBM50136597
• DTXSID90440158
• 654647-96-8
• CHEMBL336234

• Inchi： 1S/C22H28N2O/c1-17-16-24(13-11-18-7-4-3-5-8-18)14-12-22(17,2)20-10-6-9-19(15-20)21(23)25/h3-10,15,17H,11-14,16H2,1-2H3,(H2,23,25)/t17-,22+/m0/s1
• InChI Key： KWKRFFSOCHKOSI-HTAPYJJXSA-N
• SMILES： O=C(C1=CC=CC(=C1)[C@]1(C)CCN(CCC2C=CC=CC=2)C[C@@H]1C)N

Computed Properties

• Exact Mass: 336.220163521g/mol
• Monoisotopic Mass: 336.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.3Ų